Cas no 861550-98-3 (2-Methoxy-3-methyl-6-nitroaniline)

• Product Name: 2-Methoxy-3-methyl-6-nitroaniline
• CAS No: 861550-98-3
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5006936
• Update Time: 2025-05-23

2-Methoxy-3-methyl-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methyl-6-nitroaniline
• 2-Methoxy-3-methyl-6-nitroaniline

• Inchi： 1S/C8H10N2O3/c1-5-3-4-6(10(11)12)7(9)8(5)13-2/h3-4H,9H2,1-2H3
• InChI Key： CFJYSIQWIRBSJL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 2
• Topological Polar Surface Area: 81.1

Additional information on 2-Methoxy-3-methyl-6-nitroaniline

Comprehensive Overview of 2-Methoxy-3-methyl-6-nitroaniline (CAS No. 861550-98-3): Properties, Applications, and Industry Insights

2-Methoxy-3-methyl-6-nitroaniline (CAS No. 861550-98-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitroaniline derivative is characterized by its unique molecular structure, combining methoxy, methyl, and nitro functional groups. Its chemical formula and molecular weight make it a valuable intermediate in synthetic chemistry, particularly for designing azo dyes, pharmaceutical precursors, and crop protection agents.

In recent years, the demand for high-purity intermediates like 2-Methoxy-3-methyl-6-nitroaniline has surged due to advancements in targeted drug delivery systems and sustainable agrochemicals. Researchers frequently search for "nitroaniline synthesis optimization" or "CAS 861550-98-3 solubility data," reflecting its relevance in process chemistry. The compound’s thermal stability and reactivity under mild conditions align with the industry’s shift toward green chemistry principles.

From a structural-activity relationship perspective, the methoxy group enhances electron density, while the nitro group introduces electrophilic character—a duality exploited in heterocyclic compound synthesis. Laboratories often inquire about "safe handling of 2-Methoxy-3-methyl-6-nitroaniline" or "compatible solvents for recrystallization," underscoring its practical challenges. Analytical techniques like HPLC purity testing and NMR spectral interpretation are critical for quality control.

The compound’s role in material science is emerging, with studies exploring its potential in organic semiconductors and photoresist formulations. As industries prioritize bio-based alternatives, 861550-98-3 derivatives are being evaluated for low-toxicity applications. This aligns with trending searches such as "eco-friendly nitroaromatics" and "CAS 861550-98-3 biodegradability," highlighting its intersection with environmental chemistry.

Regulatory compliance remains a key focus, with REACH certification and ICH stability guidelines shaping its commercial production. Suppliers emphasizing "GMP-grade 2-Methoxy-3-methyl-6-nitroaniline" or "batch-to-batch consistency" cater to stringent pharmaceutical standards. The compound’s patent landscape reveals innovations in catalytic reduction methods, addressing common queries like "efficient nitro group hydrogenation."

Future prospects for CAS 861550-98-3 include cancer research applications, where its scaffold is modified for kinase inhibitor development. Collaborative studies on "structure-activity relationships of nitroanilines" and "scalable synthesis routes" dominate academic discourse. As AI-driven molecular design accelerates, this compound’s versatile reactivity positions it as a candidate for high-throughput screening libraries.